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Compound of Interest

Compound Name: (R)-Q-VD-OPh

Cat. No.: B10814239

For Researchers, Scientists, and Drug Development Professionals

(R)-Q-VD-OPh (Quinolyl-Valyl-Aspartyl-[2,6-difluorophenoxy]-methyl ketone) is a potent, cell-
permeable, and irreversible pan-caspase inhibitor.[1][2][3] It is widely utilized in apoptosis
research to prevent cell death mediated by multiple caspase-dependent pathways.[1]
Compared to first-generation inhibitors like Z-VAD-fmk, Q-VD-OPh offers greater efficacy, lower
toxicity at effective concentrations, and increased stability. This guide provides in-depth
technical information on the stability and proper storage conditions for (R)-Q-VD-OPh to ensure
its optimal performance and reproducibility in experimental settings.

Stability and Storage Conditions

Proper storage is critical to maintain the chemical integrity and inhibitory activity of Q-VD-OPh.
The compound is typically supplied as a lyophilized solid or an off-white semi-solid and requires
reconstitution in a suitable solvent, most commonly dimethyl sulfoxide (DMSO).

Solid Form (Lyophilized Powder)

The solid form of Q-VD-OPh is relatively stable. For optimal long-term stability, it should be
stored in a desiccated environment.

Table 1: Recommended Storage Conditions for Solid (R)-Q-VD-OPh
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Storage Temperature Duration Notes

Recommended for long-term

-20°C to -70°C Up to 3 years storage. Store under
desiccating conditions.

Must be stored in a desiccator.
Room Temperature Up to 1 year Stable for ambient temperature

shipping.

Reconstituted Solution (in DMSO)

Once reconstituted, the stability of Q-VD-OPh in solution is dependent on the storage
temperature. To prevent degradation from repeated freeze-thaw cycles, it is imperative to
aliquot the stock solution into single-use volumes before freezing.

Table 2: Recommended Storage Conditions for (R)-Q-VD-OPh in DMSO

Storage Temperature Duration Recommendations

Ideal for long-term storage of
-80°C Up to 6 months ]

stock solutions.

Suitable for medium-term
-20°C 1 to 6 months

storage.

Solutions should be prepared
Room Temperature Use same day fresh for immediate use if not

stored frozen.

Experimental Protocols and Handling

Adherence to proper handling procedures is essential for achieving consistent and reliable

results.

Preparation of Stock Solution (10 mM)
e Materials: 1 mg (R)-Q-VD-OPh, high-purity (>99.9%) anhydrous DMSO.
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e Procedure: Bring the vial of Q-VD-OPh to room temperature before opening. Add 195 L of
high-purity DMSO to the vial containing 1 mg of the inhibitor.

» Dissolution: Vortex or sonicate the solution to ensure the compound is completely dissolved.
A pellet may not be visible in the vial.

o Storage: Dispense the 10 mM stock solution into smaller, single-use aliquots and store at
-20°C or -80°C.

General Protocol for In Vitro Apoptosis Inhibition

This protocol provides a general workflow for using Q-VD-OPh in cell culture-based assays.

Thaw and Dilute: Thaw an aliquot of the 10 mM Q-VD-OPh stock solution at room
temperature.

» Prepare Working Solution: Directly dilute the stock solution into pre-warmed cell culture
medium to achieve the desired final concentration (typically 10-100 uM). The optimal
concentration is cell-type and stimulus-dependent and should be determined empirically.

e Pre-incubation: Add the Q-VD-OPh-containing medium to the cells and pre-incubate for at
least 30 minutes before inducing apoptosis.

» Induce Apoptosis: Add the apoptotic stimulus (e.g., staurosporine, TNF-a) to the cell culture.

e Solvent Control: Include a vehicle control (DMSO-treated) to monitor for any solvent-induced
toxicity. The final DMSO concentration should ideally be below 1.0%.

 Incubation: Incubate the cells for the required duration of the experiment.

¢ Analysis: Harvest the cells and assess apoptosis using standard methods such as flow
cytometry (Annexin V/7-AAD staining), caspase activity assays, or Western blotting for PARP
cleavage.

General Protocol for In Vivo Administration

o Preparation: Stock solutions are prepared in DMSO and may be diluted further in a sterile
vehicle like PBS or corn oil just prior to injection. It is recommended to prepare the final
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working solution fresh on the day of use.

o Dosage: The recommended dose for in vivo applications is typically 20 mg/kg, though doses
up to 120 mg/kg have been used in mice without reported toxicity.

o Administration: The most common route of administration is intraperitoneal (IP) injection in a
vehicle of 80-100% DMSO.

Visualized Pathways and Workflows
Caspase-Dependent Apoptosis Pathways

Q-VD-OPh is a broad-spectrum inhibitor that targets initiator and effector caspases in both the
intrinsic (mitochondrial) and extrinsic (death receptor) apoptotic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [(R)-Q-VD-OPh: A Technical Guide to Stability and
Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10814239+#r-g-vd-oph-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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